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Compound of Interest

Compound Name: Sembl

Cat. No.: B610780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the side effect profile of

Ibudilast with alternative treatments for Amyotrophic Lateral Sclerosis (ALS) and progressive

Multiple Sclerosis (MS). The information is supported by experimental data from clinical trials to

aid in the informed evaluation of these therapeutic agents.

Executive Summary
Ibudilast, a phosphodiesterase inhibitor with anti-inflammatory and neuroprotective properties,

is under investigation for the treatment of neurodegenerative diseases. This analysis compares

its safety and tolerability with established treatments: Riluzole for ALS, and Teriflunomide and

Siponimod for progressive MS. While generally well-tolerated, Ibudilast is associated with

gastrointestinal side effects. The comparator drugs exhibit distinct adverse event profiles,

including hepatic events for Riluzole and Teriflunomide, and cardiovascular effects for

Siponimod. This guide presents a detailed breakdown of these profiles, supported by

quantitative data from clinical trials and an overview of the methodologies used to assess

safety.

Data Presentation: Comparative Side Effect Profiles
The following tables summarize the incidence of common treatment-emergent adverse events

(TEAEs) reported in key clinical trials for Ibudilast and its comparators.
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Table 1: Ibudilast vs. Placebo in Progressive Multiple Sclerosis (SPRINT-MS Trial)

Adverse Event Ibudilast (n=129) Placebo (n=126)

Gastrointestinal Disorders 49% 33%

- Nausea 20.2% 10.3%

- Diarrhea 14.7% 7.9%

Headache 27.1% 19.8%

Upper Respiratory Tract

Infection
20.2% 19.0%

Depression 17.8% 10.3%

Fatigue 14.7% 11.9%

Rash 12.4% 7.1%

Table 2: Ibudilast vs. Placebo in Amyotrophic Lateral Sclerosis (NCT02238626)

Adverse Event Ibudilast (n=40) Placebo (n=20)

Nausea 25% 15%

Headache 15% 10%

Fatigue 12.5% 10%

Dizziness 10% 5%

Table 3: Riluzole vs. Placebo in Amyotrophic Lateral Sclerosis (Pivotal Trials)
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Adverse Event Riluzole (100mg/day) Placebo

Asthenia 19% 12%

Nausea 16% 11%

Dizziness 11% 7%

Decreased Lung Function 10% 8%

Abdominal Pain 10% 6%

Elevated Liver Enzymes (ALT

> 3x ULN)
8% 4%

Table 4: Teriflunomide vs. Placebo in Multiple Sclerosis (TOWER Trial)

Adverse Event (14mg
dose)

Teriflunomide (n=372) Placebo (n=388)

Headache 20% 18%

Diarrhea 18% 8%

Nausea 14% 7%

Hair Thinning 14% 5%

ALT Increased 12% 6%

Table 5: Siponimod vs. Placebo in Secondary Progressive Multiple Sclerosis (EXPAND Trial)
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Adverse Event Siponimod (n=1099) Placebo (n=546)

Headache 15% 14%

Nasopharyngitis 11% 9%

Fall 11% 9%

Hypertension 10% 7%

Nausea 9% 7%

Dizziness 9% 6%

Bradycardia (at treatment

initiation)
6% 2%

Lymphopenia 2% <1%

Experimental Protocols for Safety Assessment
The methodologies for collecting and evaluating safety data are crucial for interpreting the side

effect profiles of these compounds. Below are summaries of the experimental protocols used in

the key clinical trials.

Ibudilast (SPRINT-MS and ALS Trials)

In the SPRINT-MS (NCT01982942) and the ALS trial (NCT02238626), safety and tolerability

were primary or key secondary endpoints.[1][2] The protocols for these multicenter,

randomized, double-blind, placebo-controlled studies included comprehensive safety

monitoring.[1][2]

Adverse Event Monitoring: All treatment-emergent adverse events (TEAEs), including

serious adverse events (SAEs), were monitored and recorded throughout the studies.[2][3]

In the ALS trial, information about side effects was collected during clinic visits at months 3

and 6, and via telephone calls at months 1, 2, 4, and 5.[2][3] A follow-up visit approximately

two weeks after the last dose was conducted to assess the status of any ongoing adverse

events.[2][3]
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Clinical and Laboratory Assessments: Regular monitoring included hematology, blood

chemistry, and urine analysis.[3] Vital signs, electrocardiograms (ECGs), and physical and

neurological examinations were performed at scheduled intervals to detect any physiological

changes.[3]

Riluzole (Pivotal ALS Trials)

The pivotal clinical trials for Riluzole in ALS were randomized, double-blind, placebo-controlled

studies. An independent safety board was established to conduct external safety reviews

throughout the trials.[4]

Adverse Event Documentation: All adverse events reported by patients or observed by

investigators were recorded. The severity and relationship to the study drug were assessed.

Laboratory Monitoring: Regular blood tests were conducted to monitor liver function

(specifically ALT levels), as well as hematological and other biochemical parameters.

Teriflunomide (TOWER Trial)

The TOWER trial, a Phase III, randomized, double-blind, placebo-controlled study, evaluated

the safety and efficacy of Teriflunomide in patients with relapsing MS.

Systematic Safety Monitoring: The safety assessment included the recording of all adverse

events, with a focus on events of special interest such as hepatic events, infections, and

effects on blood pressure.

Regular Laboratory Evaluations: Liver function tests were performed at baseline and then

monthly for the first six months of treatment. Blood pressure was also monitored regularly.

Siponimod (EXPAND Trial)

The EXPAND trial (NCT01665144) was a randomized, double-blind, placebo-controlled, event-

driven Phase III study in patients with secondary progressive MS.[5][6]

Comprehensive Adverse Event Reporting: Safety was assessed by monitoring the incidence

and severity of adverse events and serious adverse events.[5][7]
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Cardiovascular Monitoring: Due to the known effects of S1P receptor modulators on heart

rate, first-dose monitoring was implemented, including ECGs and vital sign assessments.

Ophthalmological and Laboratory Assessments: Regular ophthalmological examinations

were conducted to monitor for macular edema. Laboratory monitoring included complete

blood counts to check for lymphopenia.

Mandatory Visualizations
Signaling Pathways and Mechanisms of Action
The following diagrams illustrate the primary mechanisms of action of Ibudilast and the

comparator drugs, providing a visual representation of their molecular targets and downstream

effects.
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Caption: Mechanism of action of Ibudilast.
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Caption: Mechanism of action of Riluzole.
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Caption: Mechanism of action of Teriflunomide.
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Caption: Mechanism of action of Siponimod.

Experimental Workflow
The following diagram outlines a typical workflow for the assessment of adverse events in a

randomized controlled clinical trial, as described in the protocols for the discussed compounds.
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Caption: Clinical trial workflow for adverse event assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NN102 SPRINT-MS – NeuroNEXT [neuronext.org]

2. ClinicalTrials.gov [clinicaltrials.gov]

3. Trial: Ibudilast (MN-166) in Subjects With Amyotrophic La... | ALS TDI [als.net]

4. ovid.com [ovid.com]

5. library.neurol.ru [library.neurol.ru]

6. EXPAND-Study design | Siponimod US Safety Site [siponimodinfo.com]

7. Siponimod vs placebo in active secondary progressive multiple sclerosis: a post hoc
analysis from the phase 3 EXPAND study - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Analysis of Ibudilast's Side Effect Profile in
Neurodegenerative Diseases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610780#comparative-analysis-of-compound-s-side-
effect-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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